Cas no 1805563-05-6 (2,5-Bis(trifluoromethyl)-3-ethylaniline)

2,5-Bis(trifluoromethyl)-3-ethylaniline is a fluorinated aromatic amine with a molecular structure featuring two trifluoromethyl groups and an ethyl substituent on the benzene ring. This compound is valued for its electron-withdrawing properties and chemical stability, making it a useful intermediate in pharmaceutical and agrochemical synthesis. The presence of trifluoromethyl groups enhances lipophilicity and metabolic resistance, which can improve the bioavailability of derived compounds. Its well-defined reactivity allows for selective functionalization, facilitating the development of specialized fine chemicals. The compound is typically handled under controlled conditions due to its potential sensitivity. It is available in high purity to ensure consistent performance in synthetic applications.

2,5-Bis(trifluoromethyl)-3-ethylaniline structure

1805563-05-6 structure

Product Name:2,5-Bis(trifluoromethyl)-3-ethylaniline

CAS No:1805563-05-6

MF:C₁₀H₉F₆N

MW:257.175583600998

CID:5009763

Update Time:2025-06-13

2,5-Bis(trifluoromethyl)-3-ethylaniline Chemical and Physical Properties

Names and Identifiers

- 2,5-Bis(trifluoromethyl)-3-ethylaniline
- Inchi： 1S/C10H9F6N/c1-2-5-3-6(9(11,12)13)4-7(17)8(5)10(14,15)16/h3-4H,2,17H2,1H3
- InChI Key： ANWCWRTZVIDJGF-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC(C(F)(F)F)=CC=1CC)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 259
XLogP3: 3.8
Topological Polar Surface Area: 26

2,5-Bis(trifluoromethyl)-3-ethylaniline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A010002876-1g	2,5-Bis(trifluoromethyl)-3-ethylaniline	1805563-05-6	97%	1g	1,460.20 USD	2021-07-06

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Additional information on 2,5-Bis(trifluoromethyl)-3-ethylaniline

Comprehensive Overview of 2,5-Bis(trifluoromethyl)-3-ethylaniline (CAS No. 1805563-05-6)

2,5-Bis(trifluoromethyl)-3-ethylaniline (CAS No. 1805563-05-6) is a specialized aromatic amine compound that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical synthesis, and advanced material science. Its unique molecular structure, featuring two trifluoromethyl groups and an ethyl substituent, imparts exceptional chemical properties, making it a valuable building block for researchers and industrial applications. This article delves into its synthetic pathways, applications, and relevance to contemporary scientific trends.

The compound's CAS number 1805563-05-6 serves as a critical identifier for researchers seeking high-purity reagents or custom synthesis services. In recent years, the demand for fluorinated aromatic compounds like 2,5-Bis(trifluoromethyl)-3-ethylaniline has surged due to their role in drug discovery and crop protection chemicals. Fluorine's electronegativity enhances the compound's stability and bioavailability, aligning with the industry's shift toward sustainable chemistry and green synthesis.

One of the most searched questions in AI-driven research platforms revolves around the synthetic routes for this compound. Common methods include Pd-catalyzed cross-coupling or nucleophilic aromatic substitution, often optimized for high-yield production. Researchers also explore its potential in OLED materials and liquid crystal displays, where fluorinated aromatics improve thermal stability and luminescence efficiency. These applications tie into broader discussions about next-generation electronics and energy-efficient technologies.

From an SEO perspective, terms like "buy 2,5-Bis(trifluoromethyl)-3-ethylaniline" or "CAS 1805563-05-6 supplier" are frequently queried, reflecting commercial interest. The compound's handling and storage guidelines are equally critical, emphasizing inert atmospheres and moisture-free conditions to preserve its reactivity. As regulatory frameworks evolve, compliance with REACH and FDA guidelines remains a priority for manufacturers.

In conclusion, 2,5-Bis(trifluoromethyl)-3-ethylaniline exemplifies the intersection of cutting-edge research and industrial utility. Its versatility in organic synthesis and alignment with global sustainability goals ensure its continued relevance. For researchers, staying updated on its patent landscape and emerging applications is essential to leverage its full potential.